Cas no 383136-36-5 (1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde
• CAS No: 383136-36-5
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 3056132
• PubChem ID: 3699310
• Update Time: 2025-05-20

1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-[4-Chloro-3-(trifluoromethyl)phenyl]-1h-pyrrole-2-carbaldehyde
• 383136-36-5
• 1-(4-Chloro-3-(trifluoromethyl)phenyl)-1H-pyrrole-2-carbaldehyde
• BBL022086
• AKOS000101428
• STK894801
• Z274541700
• G38219
• EN300-6502992
• 1-[4-chloro-3-(trifluoromethyl)phenyl]pyrrole-2-carbaldehyde
• SB63640
• ZXUPASXBZUWDHF-UHFFFAOYSA-N
• 1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C12H7ClF3NO/c13-11-4-3-8(6-10(11)12(14,15)16)17-5-1-2-9(17)7-18/h1-7H
• InChI Key： ZXUPASXBZUWDHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)N1C=CC=C1C=O

Computed Properties

• Exact Mass: 273.0168260Da
• Monoisotopic Mass: 273.0168260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 22Ų

Additional information on 1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde

Recent Advances in the Study of 1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde (CAS: 383136-36-5)

The compound 1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde (CAS: 383136-36-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic aldehyde, characterized by its unique trifluoromethyl and chloro-substituted phenyl ring, exhibits promising biological activities, making it a valuable scaffold for medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's role as a key intermediate in the development of kinase inhibitors, particularly targeting cancer-related pathways.

In addition to its synthetic utility, 1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde has demonstrated notable bioactivity. Research published in Bioorganic & Medicinal Chemistry Letters revealed its potent inhibitory effects on inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Molecular docking studies further elucidated its binding interactions with key protein targets, providing a foundation for structure-activity relationship (SAR) optimization.

Another significant advancement involves the compound's use in combinatorial chemistry. A 2024 study in ACS Combinatorial Science showcased its incorporation into diverse chemical libraries, enabling high-throughput screening for novel therapeutics. The results identified several derivatives with enhanced selectivity and reduced off-target effects, underscoring the compound's versatility in drug design.

Despite these promising developments, challenges remain. Stability studies indicate that the aldehyde group is susceptible to oxidation, necessitating further formulation improvements. Researchers are exploring prodrug strategies and protective group chemistry to mitigate this issue while maintaining bioactivity.

In conclusion, 1-4-Chloro-3-(trifluoromethyl)phenyl-1H-pyrrole-2-carbaldehyde (CAS: 383136-36-5) represents a multifaceted tool in modern drug discovery. Its synthetic accessibility, biological relevance, and adaptability in library design position it as a compound of enduring interest. Future research directions may include in vivo efficacy studies and the development of targeted delivery systems to fully realize its therapeutic potential.